Cas no 82301-30-2 (1,2,4-Thiadiazole, 5-chloro-3-[(phenylmethyl)thio]-)

• Product Name: 1,2,4-Thiadiazole, 5-chloro-3-[(phenylmethyl)thio]-
• CAS No: 82301-30-2
• MF: C₉H₇ClN₂S₂
• MW: 242.748277902603
• MDL: MFCD00087871
• CID: 4202956
• PubChem ID: 12151383
• Update Time: 2025-05-27

1,2,4-Thiadiazole, 5-chloro-3-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole, 5-chloro-3-[(phenylmethyl)thio]-
• 3-(benzylsulfanyl)-5-chloro-1,2,4-thiadiazole
• MFCD00087871
• SCHEMBL4797641
• IXNDGDDXSYHJIB-UHFFFAOYSA-N
• 3-benzylthio-5-chloro-1,2,4-thiadiazole
• 3-benzylsulfanyl-5-chloro-1,2,4-thiadiazole
• 82301-30-2
• 5-chloro-3-benzylthio-1,2,4-thiadiazole
• 3-(Benzylthio)-5-chloro-1,2,4-thiadiazole
• AKOS040767012

• MDL： MFCD00087871
• Inchi： 1S/C9H7ClN2S2/c10-8-11-9(12-14-8)13-6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： IXNDGDDXSYHJIB-UHFFFAOYSA-N
• SMILES： S1C(Cl)=NC(SCC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 241.9739183Da
• Monoisotopic Mass: 241.9739183Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.3Ų

Additional information on 1,2,4-Thiadiazole, 5-chloro-3-[(phenylmethyl)thio]-

Comprehensive Overview of 1,2,4-Thiadiazole, 5-chloro-3-[(phenylmethyl)thio]- (CAS No. 82301-30-2)

The chemical compound 1,2,4-Thiadiazole, 5-chloro-3-[(phenylmethyl)thio]- (CAS No. 82301-30-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiadiazole core with chloro and benzylthio substituents, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and antimicrobial activity, aligning with the growing demand for novel therapeutic agents.

One of the most searched questions about CAS No. 82301-30-2 revolves around its applications in crop protection. With global agriculture facing challenges like pesticide resistance, compounds like 5-chloro-3-[(phenylmethyl)thio]-1,2,4-thiadiazole are being investigated for their efficacy against plant pathogens. Recent studies highlight its role in disrupting microbial cell membranes, a mechanism that could address the urgent need for sustainable alternatives to conventional agrochemicals. This aligns with the trending topic of green chemistry and eco-friendly pest control solutions.

The synthesis of 1,2,4-Thiadiazole derivatives is another hot topic in organic chemistry forums. The presence of both sulfur and nitrogen atoms in its ring system allows for diverse functionalization, making it a scaffold of interest for medicinal chemists. Computational studies (e.g., molecular docking) suggest its potential in designing kinase inhibitors, a key focus area in oncology research. Such applications resonate with the surge in AI-driven drug discovery, where researchers frequently search for heterocyclic building blocks with optimized ADMET properties.

From an industrial perspective, the stability of CAS 82301-30-2 under various conditions is frequently queried in material science databases. Its thermal decomposition profile and solubility in organic solvents are critical for formulation development, especially in controlled-release applications. These properties tie into the broader discussion about smart materials in nanotechnology, where functionalized thiadiazoles could enable responsive drug delivery systems.

Environmental fate studies of 5-chloro-3-(benzylthio)-1,2,4-thiadiazole have also emerged as a significant research area, reflecting the chemical industry's emphasis on biodegradability assessment. Regulatory bodies increasingly require data on hydrolysis rates and soil adsorption coefficients, making this compound a case study for benign-by-design strategies. These aspects directly address the public's growing concern about persistent organic pollutants and sustainable manufacturing practices.

In analytical chemistry, advanced techniques like LC-MS/MS and NMR spectroscopy are being employed to characterize 82301-30-2 and its metabolites. The compound's distinct spectral signatures (e.g., chlorine isotope patterns) make it a valuable reference standard for method development. This connects with the laboratory community's search for high-purity reference materials in quality control protocols.

The patent landscape surrounding 1,2,4-Thiadiazole derivatives reveals innovative applications in electronic materials, particularly as organic semiconductors. Its electron-deficient core shows promise in OLED formulations, coinciding with the booming demand for flexible displays. Such interdisciplinary applications demonstrate how this compound bridges pharmaceutical and advanced material sciences.

Ongoing toxicological profiling of CAS 82301-30-2 addresses another frequently searched question: its safety profile in various applications. Recent in vitro cytotoxicity assays provide crucial data for risk assessment, particularly regarding occupational exposure limits. These studies contribute to the broader discourse on safe chemical handling in industrial settings.

Market analysts note rising demand for chloro-thiadiazole intermediates in Asia-Pacific regions, driven by expanding pharmaceutical R&D infrastructure. This economic perspective complements technical discussions, offering stakeholders insights into supply chain dynamics for specialty chemicals.

Future research directions may explore the compound's potential in catalysis or as a ligand in transition metal complexes. Such applications would leverage its sulfur-containing moieties, which are known to facilitate diverse chemical transformations. This aligns with the chemical industry's focus on atom-efficient synthesis and catalytic process optimization.